Cas no 1779879-30-9 (1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-amine
• CAS No: 1779879-30-9
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 6442357
• PubChem ID: 105512602
• Update Time: 2025-10-21

1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-amine
• 1-[2-(2-bromo-4-fluorophenyl)ethyl]cyclopropan-1-amine
• 1779879-30-9
• EN300-1927465

• Inchi： 1S/C11H13BrFN/c12-10-7-9(13)2-1-8(10)3-4-11(14)5-6-11/h1-2,7H,3-6,14H2
• InChI Key： LNMIFTMEMRPNEY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CCC1(CC1)N)F

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 1779879-30-9 and Product Name: 1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-amine

The compound with the CAS number 1779879-30-9 and the product name 1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both bromine and fluorine substituents in the aromatic ring, along with the cyclopropane moiety, contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit potent biological activity. The cyclopropane ring, a three-membered saturated carbon structure, is known for its ability to enhance the metabolic stability and binding affinity of molecules when incorporated into drug candidates. The specific substitution pattern in 1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-amine makes it an attractive candidate for further exploration in this domain.

One of the most compelling aspects of this compound is its structural complexity, which allows for diverse chemical transformations. The bromine atom at the 2-position of the phenyl ring provides a reactive site for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of additional functional groups. Similarly, the fluorine atom at the 4-position can influence electronic properties and metabolic stability. These features make 1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-amine a versatile building block for synthesizing more complex molecules with tailored pharmacological profiles.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate drug-receptor interactions and improve pharmacokinetic properties. The incorporation of fluorine into pharmaceuticals often enhances their bioavailability and resistance to metabolic degradation. In the context of 1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-amine, the presence of both bromine and fluorine suggests that this compound may exhibit enhanced binding affinity and selectivity when interacting with biological targets.

The cyclopropane ring itself is another key feature that contributes to the unique properties of this compound. Cyclopropanes are known for their strained three-membered carbon structure, which can lead to increased reactivity and altered electronic distributions. This strain can be exploited to enhance binding interactions with biological targets, making cyclopropane-containing molecules particularly interesting for drug discovery. The ethyl chain extending from the cyclopropane ring further adds to the compound's structural diversity, providing additional opportunities for functionalization and optimization.

Current research in pharmaceutical chemistry increasingly focuses on developing small molecules that can modulate protein-protein interactions (PPIs), which are often challenging targets for drug development. The structural motifs present in 1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-amine suggest that it may have potential as a PPI modulator. The combination of bromine and fluorine substituents could allow this compound to interact with specific pockets on protein surfaces, thereby disrupting or enhancing desired biological pathways.

Moreover, the compound's potential as an intermediate in synthetic chemistry is noteworthy. The presence of both reactive sites—the bromine atom and the amine group—makes it a valuable precursor for constructing more complex molecules through various organic transformations. This versatility is particularly important in drug discovery pipelines, where rapid access to diverse molecular libraries is essential for identifying lead compounds.

In conclusion, 1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-amine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the cyclopropane ring, bromine substituent, and fluorine atom, make it a versatile scaffold for synthesizing novel bioactive molecules. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that 1779879-30-9 will play an increasingly important role in the development of next-generation therapeutics.